molecular formula C6H4FNO4S B1594319 Benzenesulfonyl fluoride, 3-nitro- CAS No. 349-78-0

Benzenesulfonyl fluoride, 3-nitro-

Cat. No. B1594319
CAS RN: 349-78-0
M. Wt: 205.17 g/mol
InChI Key: CWFLJNDQTKMBAM-UHFFFAOYSA-N
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Description

“Benzenesulfonyl fluoride” is a chemical compound with the linear formula C6H5SO2F . It has a molecular weight of 160.17 . It’s used in the preparation of α-sulfonyl phosphonates by direct sulfonylation of lithiated alkyl phosphonates .


Synthesis Analysis

Various benzenesulfonic acid-derived compounds, including benzenesulfonyl fluoride, have been synthesized and evaluated as competitive inhibitors of human neutrophil elastase (hNE) .


Molecular Structure Analysis

The molecular structure of benzenesulfonyl fluoride can be represented by the InChI string: InChI=1S/C6H5FO2S/c7-10(8,9)6-4-2-1-3-5-6/h1-5H .


Chemical Reactions Analysis

Benzenesulfonyl fluoride has been used in the preparation of α-sulfonyl phosphonates by direct sulfonylation of lithiated alkyl phosphonates . It’s also been used in the development of human neutrophil elastase (hNE) inhibitors for the treatment of Acute Respiratory Distress Syndrome (ARDS) .


Physical And Chemical Properties Analysis

Benzenesulfonyl fluoride has a molecular weight of 160.166 . It has a refractive index of 1.492 (lit.) and a density of 1.333 g/mL at 25 °C (lit.) .

Scientific Research Applications

Organic Synthesis

3-Nitrobenzenesulfonyl fluoride is a versatile synthetic intermediate in organic chemistry. It serves as a sulfonylating agent, introducing the sulfonyl group into organic molecules. This reactivity is particularly useful in the synthesis of sulfonamides, which are a class of compounds widely used in pharmaceuticals and agrochemicals .

Click Chemistry

The compound is employed in click chemistry reactions, where it acts as a connector for assembling -SO2- linked small molecules with proteins or nucleic acids. This approach is complementary to traditional amide or phosphate linkers, offering a new pathway for bioconjugation .

Chemical Biology

In chemical biology, 3-nitrobenzenesulfonyl fluoride is used as a probe due to its ability to react with specific amino acid residues. This makes it a valuable tool for studying protein functions and interactions, as well as for identifying and validating new drug targets .

Drug Discovery

The introduction of the sulfonyl fluoride group into molecules can enhance their metabolic stability, making them more resistant to degradation in the human body. This property is exploited in drug discovery to improve the pharmacokinetic profiles of new drug candidates .

Materials Science

3-Nitrobenzenesulfonyl fluoride can be used to modify the surface properties of materials. Its incorporation into polymers and coatings can impart desired characteristics such as increased durability or specific interaction capabilities with other substances .

Diagnostic Imaging

The compound’s potential in diagnostic imaging, particularly in positron emission tomography (PET), is being explored. It can be used to create 18F-labeled biomarkers, which are crucial for non-invasive imaging techniques that help in the diagnosis and monitoring of diseases .

Safety And Hazards

Benzenesulfonyl fluoride is classified as a flammable liquid. It’s harmful if swallowed or in contact with skin, and it’s toxic if inhaled. It can cause severe skin burns and eye damage .

properties

IUPAC Name

3-nitrobenzenesulfonyl fluoride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H4FNO4S/c7-13(11,12)6-3-1-2-5(4-6)8(9)10/h1-4H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CWFLJNDQTKMBAM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)S(=O)(=O)F)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H4FNO4S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID8059845
Record name Benzenesulfonyl fluoride, 3-nitro-
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Molecular Weight

205.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Benzenesulfonyl fluoride, 3-nitro-

CAS RN

349-78-0
Record name 3-Nitrobenzenesulfonyl fluoride
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Record name Benzenesulfonyl fluoride, 3-nitro-
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Record name Benzenesulfonyl fluoride, 3-nitro-
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Record name Benzenesulfonyl fluoride, 3-nitro-
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Record name Benzenesulfonyl fluoride, 3-nitro-
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Record name m-nitrobenzenesulphonyl fluoride
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Synthesis routes and methods

Procedure details

3-Nitrobenzenesulphonyl chloride (10 g) was dissolved in 1,4-dioxane (30 ml) and stirred at room temperature. To this solution was added a solution of potassium fluoride (3.9 g) in water (5 ml) and the stirring continued at room temperature for 5 hours. The reaction mixture was allowed to stand at room temperature overnight and was poured into ice/water. The product was extracted into dichloromethane, the solvent was dried (MgSO4) and evaporated under reduced pressure to give the title compound (8 g). This material was sufficiently pure for the next stage of the synthesis.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
3.9 g
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
solvent
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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